Cas no 1245636-01-4 (ent-Labda-8(17),13Z-diene- 15,16,19-triol 19-O-glucoside)

Ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside is a labdane diterpenoid glycoside characterized by its unique structural features, including a glucosylated hydroxyl group at the C-19 position. This compound exhibits potential bioactivity due to its diterpenoid backbone and glycosidic moiety, which may enhance solubility and bioavailability. Its structural complexity makes it valuable for pharmacological research, particularly in studying anti-inflammatory, antimicrobial, or cytotoxic properties. The presence of conjugated double bonds (13Z-configuration) and multiple hydroxyl groups further contributes to its reactivity and interaction with biological targets. This compound is of interest for natural product chemistry and drug discovery applications, offering a scaffold for derivatization and mechanistic studies.
ent-Labda-8(17),13Z-diene- 15,16,19-triol 19-O-glucoside structure
1245636-01-4 structure
Product Name:ent-Labda-8(17),13Z-diene- 15,16,19-triol 19-O-glucoside
CAS No:1245636-01-4
MF:C26H44O8
MW:484.622769355774
CID:1080791
PubChem ID:102004636
Update Time:2025-11-02

ent-Labda-8(17),13Z-diene- 15,16,19-triol 19-O-glucoside Chemical and Physical Properties

Names and Identifiers

    • ent-Labda-8(17),13Z-diene- 15,16,19-triol 19-O-glucoside
    • ent-Labda-8(17),13Z-diene-15,16
    • ent-Labda-8(17),13Z-diene- 15,16
    • (2R,3R,4S,5S,6R)-2-(((1R,4AS,5R,8aS)-5-((Z)-5-hydroxy-3-(hydroxymethyl)pent-3-en-1-yl)-1,4a-dimethyl-6-methylenedecahydronaphthalen-1-yl)methoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
    • AKOS040761679
    • FS-8661
    • (2R,3R,4S,5S,6R)-2-[[(1R,4aS,5R,8aS)-5-[(Z)-5-hydroxy-3-(hydroxymethyl)pent-3-enyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalen-1-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
    • ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside
    • 1245636-01-4
    • Inchi: 1S/C26H44O8/c1-16-5-8-20-25(2,15-33-24-23(32)22(31)21(30)19(14-29)34-24)10-4-11-26(20,3)18(16)7-6-17(13-28)9-12-27/h9,18-24,27-32H,1,4-8,10-15H2,2-3H3/b17-9-/t18-,19-,20-,21-,22+,23-,24-,25+,26+/m1/s1
    • InChI Key: RHEKLYSVSMYNQX-NNAYNVENSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C[C@]1(C)CCC[C@@]2(C)[C@H](CC/C(=C/CO)/CO)C(=C)CC[C@@H]21

Computed Properties

  • Exact Mass: 484.30400
  • Monoisotopic Mass: 484.304
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140A^2
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 661.5±55.0 °C at 760 mmHg
  • Flash Point: 353.9±31.5 °C
  • PSA: 139.84000
  • LogP: 1.27300
  • Vapor Pressure: 0.0±4.5 mmHg at 25°C

ent-Labda-8(17),13Z-diene- 15,16,19-triol 19-O-glucoside Security Information

ent-Labda-8(17),13Z-diene- 15,16,19-triol 19-O-glucoside Pricemore >>

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Additional information on ent-Labda-8(17),13Z-diene- 15,16,19-triol 19-O-glucoside

Exploring the Unique Properties and Applications of ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside (CAS No. 1245636-01-4)

In the realm of natural products and specialized phytochemicals, ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside (CAS No. 1245636-01-4) stands out as a structurally intriguing diterpenoid glycoside. This compound, characterized by its unique labdane skeleton and glucoside moiety, has garnered increasing attention from researchers in pharmacology, plant biochemistry, and natural product chemistry. The growing interest in plant-derived bioactive compounds for wellness applications makes this molecule particularly relevant in today's scientific landscape.

The molecular architecture of ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside features a distinctive diene system at positions 8(17) and 13Z, along with three hydroxyl groups at carbons 15, 16, and 19. The 19-O-glucoside modification enhances the compound's solubility and potentially influences its biological activity. Current research trends focusing on natural product glycosides and their bioavailability enhancement strategies make this structural feature particularly noteworthy for drug discovery applications.

From a botanical perspective, this compound has been identified in select medicinal plants known for their traditional uses. The increasing consumer demand for plant-based therapeutics and natural wellness products has driven scientific investigation into compounds like ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside. Researchers are particularly interested in how such specialized metabolites may contribute to the plants' adaptive mechanisms and potential health benefits.

Modern analytical techniques including HPLC-MS and NMR spectroscopy have been crucial in characterizing 1245636-01-4 and elucidating its structural details. The compound's chromatographic behavior and spectral properties provide valuable information for quality control in botanical extracts. This aligns with current industry needs for standardized plant extracts and authenticity verification methods in the growing market for natural health products.

Potential applications of ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside are being explored in various research areas. Preliminary studies suggest possible interactions with biological targets relevant to inflammatory pathways and cellular stress responses. However, it's important to note that extensive clinical research would be required to validate any therapeutic potential. The scientific community remains cautious yet optimistic about such natural compounds in the context of precision phytotherapy approaches.

From a chemical synthesis perspective, the complex structure of ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside presents interesting challenges for organic chemists. Current trends in green chemistry and biocatalytic methods may offer sustainable approaches to producing this compound or its analogs. The glycosylation step in particular represents an area where enzymatic methods might provide advantages over traditional chemical synthesis.

The stability profile of 1245636-01-4 under various conditions is another important research aspect. Understanding factors affecting the compound's degradation is crucial for developing proper storage protocols and formulation strategies. This information is particularly valuable for industries interested in incorporating such natural compounds into functional foods or cosmeceutical products, where shelf-life considerations are paramount.

In the context of biodiversity conservation and sustainable sourcing, the natural occurrence of ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside raises important questions about plant conservation strategies. With increasing interest in bioprospecting and ethnopharmacology, responsible approaches to studying and utilizing such compounds are essential to balance scientific discovery with environmental protection.

From a regulatory standpoint, compounds like 1245636-01-4 fall into interesting categories depending on their intended use. While not classified as hazardous, proper characterization and safety evaluation remain important, especially for potential applications in consumer products. The evolving regulatory landscape for botanical ingredients continues to shape research priorities in this field.

Future research directions for ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside may include detailed structure-activity relationship studies, investigation of its biosynthesis in plants, and exploration of potential synergistic effects with other phytochemicals. The compound represents an excellent example of nature's chemical diversity and serves as a reminder of the untapped potential in plant specialized metabolism.

For researchers and industry professionals interested in diterpenoid glycosides or plant-derived bioactive compounds, ent-Labda-8(17),13Z-diene-15,16,19-triol 19-O-glucoside offers numerous opportunities for investigation. Its unique structural features and potential biological relevance make it a compelling subject for further study in the context of modern natural product research and green chemistry initiatives.

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